6-Epidemethylesquirolin D
Overview
Description
6-Epidemethylesquirolin D is a useful research compound. Its molecular formula is C20H28O5 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Epidemethylesquirolin D suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Epidemethylesquirolin D including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Cancer Cell Line Inhibition
Compounds structurally related to 6-Epidemethylesquirolin D, such as bis-sesquiterpenes from the marine sponge Dysidea fragilis, have demonstrated significant potential in inhibiting various human cancer cell lines. Studies conducted on these compounds isolated similar structures and found them effective in inhibiting cancer cell lines like KB, LU-1, HL-60, LNCaP, SK-Mel-2, HepG-2, MCF-7, and PC-3, with IC50 values ranging from 7.3 to 31.5 μM (Phan Van Kiem et al., 2016).
2. Potential in Anticancer Therapeutics
Another relevant study highlights the role of vitamin D analogues, closely related to compounds like 6-Epidemethylesquirolin D, in cancer therapeutics. These analogues exhibit antiproliferative effects, activation of apoptotic pathways, and inhibition of angiogenesis, suggesting their potential as anticancer agents. Their ability to potentiate the effects of cytotoxic and antiproliferative agents further underscores their potential in cancer treatment (Deeb, Trump, & Johnson, 2007).
3. Immunomodulatory Effects
Vitamin D analogues, structurally similar to 6-Epidemethylesquirolin D, have been found to possess immunomodulatory effects. These effects are potentially useful in treating autoimmune diseases and preventing graft rejection. This area of research shows that these compounds can play a significant role in modulating immune responses (Mathieu & Adorini, 2002).
4. Antiproliferative and Prodifferentiative Activities
Research on noncalcemic actions of vitamin D receptor ligands, which are structurally akin to 6-Epidemethylesquirolin D, has revealed their significant antiproliferative and prodifferentiative activities. These properties make them promising candidates for therapeutic applications in a range of conditions like psoriasis, osteoporosis, and certain types of cancers (Nagpal, Na, & Rathnachalam, 2005).
properties
IUPAC Name |
11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-triene-3,4,9,15-tetrol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28O5/c1-9(2)10-8-11-12(14(22)13(10)21)20-7-5-6-19(3,4)17(20)15(23)16(11)25-18(20)24/h8-9,15-18,21-24H,5-7H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIRAIVMEZFVLJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=C2C(=C1)C3C(C4C2(CCCC4(C)C)C(O3)O)O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.